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CMC Comparison Table

The table below compiles experimental CMC values for Lauryl Isoquinolinium Bromide and its structural

analogs, as reported in a 2014 study [1].

Surfactant Name Abbreviation
Critical Micelle Concentration
(CMC)

Experimental
Condition

Lauryl Isoquinolinium
Bromide

[C12iQuin]Br 3.70 mmol/L Aqueous solution

Lauryl Pyridinium Bromide [C12Pyr]Br 11.3 mmol/L Aqueous solution

Octyl Isoquinolinium
Bromide

[C8iQuin]Br 127 mmol/L Aqueous solution

Butyl Isoquinolinium
Bromide

[C4iQuin]Br 1520 mmol/L Aqueous solution
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The comparative CMC data was obtained through a peer-reviewed study that employed multiple

experimental techniques to ensure accuracy [1].

Key Techniques: The primary methods used were surface tension measurements and electrical
conductivity.

Procedure Overview: In a typical surface tension experiment, the surface tension of a series of
surfactant solutions with increasing concentrations is measured. A plot of surface tension versus the

logarithm of concentration is created. The CMC is identified as the point where a sharp break or
change in the slope of the curve occurs, indicating the onset of micelle formation. Conductivity

measurements follow a similar principle, where a change in the slope of specific conductivity versus
concentration plot signifies the CMC.

Supporting Evidence: The study further used Proton Nuclear Magnetic Resonance (¹H NMR)
spectroscopy to investigate the molecular interactions within the micelles. The spectra provided

evidence of parallel π-π stacking between the adjacent isoquinoline rings in the [C12iQuin]Br
micelles [1].

Structure-Activity Relationship

The data clearly illustrates the impact of molecular structure on a surfactant's tendency to form micelles. The

following diagram outlines the logical relationships behind the CMC differences.

Molecular Structure Factors

Hydrophobic Chain Length
(Longer chain → lower CMC)

Cationic Head Group Structure
(Isoquinolinium vs. Pyridinium)

Increased hydrophobic
interactions

Drives

Additional π-π stacking
interactions

Enables

Lower CMC
(More favorable micellization)
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The CMC values demonstrate two key structural effects:

Chain Length Effect: For a series with the same isoquinolinium head group, a longer alkyl chain
significantly lowers the CMC ([C4iQuin]Br to [C12iQuin]Br) due to stronger hydrophobic interactions

[1].
Head Group Effect: Comparing [C12iQuin]Br and [C12Pyr]Br, which have identical 12-carbon chains

but different head groups, the isoquinolinium-based surfactant has a ~3 times lower CMC. This
enhanced micellization is attributed to additional π-π stacking interactions between the larger,

aromatic isoquinoline rings, which stabilize the micellar structure [1].

Application Context

The low CMC of Lauryl Isoquinolinium Bromide suggests a high efficiency for forming micelles and

solubilizing compounds at low concentrations. Beyond its fundamental aggregation behavior, this surfactant

has documented applications as a hair growth delayer in cosmetics, where it selectively targets hair follicle

cells [2]. Furthermore, cationic surfactants of this class are widely researched for their antimicrobial

properties and potential in drug and gene delivery systems due to their positive charge and self-assembly

characteristics [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b772701#lauryl-isoquinolinium-bromide-cmc-comparison-with-other-surfactants
https://www.smolecule.com/products/b772701#lauryl-isoquinolinium-bromide-cmc-comparison-with-other-surfactants
https://www.smolecule.com/products/b772701#lauryl-isoquinolinium-bromide-cmc-comparison-with-other-surfactants
https://www.smolecule.com/products/b772701#lauryl-isoquinolinium-bromide-cmc-comparison-with-other-surfactants
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s772701?utm_src=pdf-bulk
https://www.smolecule.com/products/s772701?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

